Cas no 2034633-47-9 (1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2034633-47-9
• MF: C₁₆H₁₉N₅O₄
• MW: 345.353163003922
• CID: 5338185
• Update Time: 2025-05-24

1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-oxo-3-(3-(pyrimidin-4-yloxy)piperidin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione
• 1-[3-oxo-3-(3-pyrimidin-4-yloxypiperidin-1-yl)propyl]pyrimidine-2,4-dione
• 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C16H19N5O4/c22-13-4-8-20(16(24)19-13)9-5-15(23)21-7-1-2-12(10-21)25-14-3-6-17-11-18-14/h3-4,6,8,11-12H,1-2,5,7,9-10H2,(H,19,22,24)
• InChI Key： HFHMQDZEYDEQFX-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(CCN2C=CC(NC2=O)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 553
• XLogP3: -0.5
• Topological Polar Surface Area: 105

Additional information on 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2034633-47-9)

1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2034633-47-9, belongs to a class of molecules that exhibit promising characteristics in the development of novel therapeutic agents. The intricate structure of this compound incorporates multiple functional groups, including a tetrahydropyrimidine core and an oxo group, which contribute to its reactivity and interaction with biological targets.

The tetrahydropyrimidine scaffold is a well-known motif in medicinal chemistry, often found in various pharmacologically active molecules. Its presence in 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione suggests that this compound may possess properties such as binding affinity and metabolic stability, which are crucial for drug development. Furthermore, the pyrimidin-4-yloxy moiety introduces a polar aromatic group that can enhance solubility and facilitate interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione with greater accuracy. These studies have highlighted the compound's potential as a kinase inhibitor, particularly in the context of targeting aberrant signaling pathways involved in cancer and inflammatory diseases. The oxo group within the molecule is believed to play a critical role in modulating the compound's binding affinity to its intended targets.

In vitro studies have demonstrated that derivatives of tetrahydropyrimidine-based compounds often exhibit significant pharmacological effects. For instance, modifications to the pyrimidin-4-yloxy group have been shown to influence the compound's ability to inhibit specific enzymes involved in cell proliferation and survival. This has led to increased interest in exploring the therapeutic potential of 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione as a candidate for further preclinical and clinical development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The tetrahydropyrimidine core is typically constructed through cyclization reactions involving appropriate precursors. The introduction of the pyrimidin-4-yloxy group follows subsequent functionalization steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and automated synthesis platforms have been employed to enhance efficiency and reproducibility in the production of this complex molecule.

One of the most compelling aspects of 1-{3-oxo-3-[3-(pyrimidin-4-yloxy)piperidin-1-yl]propyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential for structural diversification. By modifying various functional groups within its framework, researchers can generate a library of analogs with tailored biological activities. This approach is particularly valuable in drug discovery pipelines where high-throughput screening (HTS) is used to identify compounds with desired pharmacological profiles. The flexibility offered by the tetrahydropyrimidine scaffold makes it an ideal candidate for such exploratory studies.

Current research efforts are focused on elucidating the mechanisms by which this compound interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structure of protein-ligand complexes involving 1-{3-oноso--[33(pуrимидин--уолокси)pиперидин--11--ил]пропил]-13--14--тетрахиропиримидин--24--дион at atomic resolution. These structural insights are crucial for understanding how the compound exerts its effects and for guiding future modifications aimed at improving its therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the importance of investing in early-stage research for complex molecules like 1-{3-oноso--[33(pуrимидин--уолокси)pиперидин--11--ил]пропил]-13--14--тетрахиропиримидин--24--дион due to their potential for generating novel treatments with improved safety profiles and patient outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutic options. The development of robust analytical methods for characterizing this compound is also critical for ensuring quality control during preclinical and clinical trials.

Looking ahead, future studies on 1-{3-oноso--[33(pуrимидин--уолокси)pиперидин--11--ил]пропил]-13--14--тетрахиропиримидин--24--дион will likely focus on optimizing its pharmacokinetic properties through structural modifications aimed at enhancing bioavailability and reducing off-target effects. Additionally, exploring its potential use in combination therapies may provide new insights into managing complex diseases such as cancer and autoimmune disorders. The continued investigation of this compound represents an exciting opportunity for advancing our understanding of molecular interactions and developing innovative treatments for unmet medical needs.